Cas no 2172549-28-7 (7-chloro-4,6-difluoro-2-propyl-1,3thiazolo5,4-cpyridine)

• Product Name: 7-chloro-4,6-difluoro-2-propyl-1,3thiazolo5,4-cpyridine
• CAS No: 2172549-28-7
• MF: C₉H₇ClF₂N₂S
• MW: 248.680086374283
• CID: 6333893
• PubChem ID: 165590089
• Update Time: 2025-05-19

7-chloro-4,6-difluoro-2-propyl-1,3thiazolo5,4-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-4,6-difluoro-2-propyl-1,3thiazolo5,4-cpyridine
• EN300-1613378
• 7-chloro-4,6-difluoro-2-propyl-[1,3]thiazolo[5,4-c]pyridine
• 2172549-28-7

• Inchi： 1S/C9H7ClF2N2S/c1-2-3-4-13-6-5(10)8(11)14-9(12)7(6)15-4/h2-3H2,1H3
• InChI Key： UYNPFYSKGZSBSH-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C2=C1N=C(CCC)S2)F)F

Computed Properties

• Exact Mass: 247.9986534g/mol
• Monoisotopic Mass: 247.9986534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54Ų

Additional information on 7-chloro-4,6-difluoro-2-propyl-1,3thiazolo5,4-cpyridine

Introduction to 7-chloro-4,6-difluoro-2-propyl-1,3-thiazolo[5,4-cpyridine (CAS No. 2172549-28-7)

7-chloro-4,6-difluoro-2-propyl-1,3-thiazolo[5,4-cpyridine, identified by its CAS number 2172549-28-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the thiazolo[5,4-cpyridine class, a scaffold that has been extensively studied for its utility in the development of novel therapeutic agents. The presence of both chloro and fluoro substituents in the molecule enhances its pharmacological profile, making it a promising candidate for further exploration in drug discovery.

The structural framework of 7-chloro-4,6-difluoro-2-propyl-1,3-thiazolo[5,4-cpyridine features a fused ring system consisting of a thiazole ring and a pyridine ring. This particular arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited to modulate its interactions with biological targets. The chloro substituent at the 7-position and the fluoro groups at the 4- and 6-positions contribute to the compound's lipophilicity and metabolic stability, key factors in drug design. Additionally, the propyl side chain at the 2-position introduces additional conformational flexibility, which can influence binding affinity and selectivity.

In recent years, there has been growing interest in thiazolo[5,4-cpyridine derivatives as potential scaffolds for antimicrobial and anticancer agents. Studies have demonstrated that this class of compounds can exhibit inhibitory activity against various enzymes and receptors involved in pathogenic processes. For instance, modifications of the thiazolo[5,4-cpyridine core have shown promise in targeting bacterial enzymes such as dihydrofolate reductase (DHFR) and topoisomerases. The introduction of halogenated substituents like chloro and fluoro has been particularly effective in enhancing binding affinity and resistance to metabolic degradation.

Recent research has highlighted the importance of 7-chloro-4,6-difluoro-2-propyl-1,3-thiazolo[5,4-cpyridine as a lead compound for further derivatization. Computational studies have suggested that the electron-withdrawing nature of the chloro and fluoro groups facilitates optimal interactions with biological targets by stabilizing negative charge distributions. Furthermore, the propyl side chain can be modified to fine-tune solubility and bioavailability parameters. These findings have prompted investigations into analogues of this compound with altered substitution patterns to identify more potent and selective derivatives.

The synthesis of 7-chloro-4,6-difluoro-2-propyl-1,3-thiazolo[5,4-cpyridine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms is particularly challenging due to their high electronegativity and reactivity. However, advances in fluorination techniques have made it possible to incorporate fluorine into complex molecular frameworks with high efficiency. The synthesis typically begins with the formation of the thiazole ring followed by functionalization at the 2-, 4-, and 6-positions. The final step involves introducing the propyl group via alkylation or other coupling reactions.

Evaluation of the pharmacological properties of 7-chloro-4,6-difluoro-2-propyl-1,3-thiazolo[5,4-cpyridine has revealed several interesting characteristics. In vitro assays have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preliminary studies indicate that it may interfere with cellular signaling pathways involved in cancer progression. These findings are particularly intriguing given the increasing demand for novel therapeutic strategies to combat drug-resistant pathogens and malignancies.

The development of new drugs often involves extensive optimization of lead compounds to improve their efficacy and safety profiles. In the case of 7-chloro-4,6-difluoro-2-propyl-1,3-thiazolo[5,4-cpyridine, future studies may focus on exploring different substitution patterns on the thiazole and pyridine rings to enhance binding affinity and reduce off-target effects. Additionally, investigation into prodrugs or derivatives with improved pharmacokinetic properties could expand its therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible clinical benefits.

The significance of heterocyclic compounds like 7-chloro-4,6-difluoro-2-propyl-1,3-thiazolo[5,4-cpyridine cannot be overstated in modern drug discovery. Their ability to mimic natural biomolecules while offering structural diversity makes them invaluable tools for developing new treatments. As research continues to uncover new biological targets and mechanisms of action, chloro-substituted thiazolo[5-pyridines will undoubtedly play a crucial role in shaping future therapeutic landscapes.